Cas no 1355465-97-2 (N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide
• CAS No: 1355465-97-2
• MF: C₁₆H₂₄N₆O
• MW: 316.401362419128
• CID: 6209139
• PubChem ID: 56780027
• Update Time: 2025-07-23

N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033090303
• Z1139408127
• 1355465-97-2
• N-(1-cyanocyclohexyl)-2-(5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-6-ylamino)propanamide
• N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide
• EN300-26688922

• Inchi： 1S/C16H24N6O/c1-12(15(23)21-16(10-17)7-3-2-4-8-16)20-13-5-6-14-18-11-19-22(14)9-13/h11-13,20H,2-9H2,1H3,(H,21,23)
• InChI Key： BPVWLGIRRJGHFD-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC1CN2C(CC1)=NC=N2)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 316.20115941g/mol
• Monoisotopic Mass: 316.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.6Ų

Additional information on N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide

Comprehensive Analysis of N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide (CAS No. 1355465-97-2)

The compound N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide, with the CAS number 1355465-97-2, represents a sophisticated molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a cyanocyclohexyl moiety with a triazolopyridine core, linked through an amide bond, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide has surged, driven by the need for innovative therapeutic agents. The triazolopyridine scaffold, in particular, is known for its versatility in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to a growing body of literature exploring its derivatives, including CAS 1355465-97-2, for their potential in treating various diseases. The integration of a cyanocyclohexyl group further enhances the molecule's lipophilicity, which could improve its pharmacokinetic profile.

One of the most frequently searched topics related to this compound revolves around its synthesis and optimization. Researchers and chemists are keen to understand the most efficient routes for producing N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide with high yield and purity. The CAS 1355465-97-2 compound's synthetic pathway often involves multi-step reactions, including condensation, cyclization, and amidation, which require precise control of reaction conditions. Advances in green chemistry and catalytic methods have also been explored to streamline its production, aligning with the broader industry trend toward sustainable practices.

Another area of interest is the biological activity of N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide. Preliminary studies suggest that this compound may interact with specific enzyme systems or receptors, though detailed mechanistic insights remain under investigation. The triazolopyridine core is known to mimic purine bases, making it a plausible candidate for modulating nucleotide-binding proteins. This has sparked discussions in online forums and academic circles about its potential as a lead compound for developing new small-molecule inhibitors or allosteric modulators.

The physicochemical properties of CAS 1355465-97-2 are also a focal point for researchers. Its solubility, stability, and partition coefficient (LogP) are critical parameters that influence its bioavailability and formulation potential. Computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, are frequently employed to predict these properties and guide experimental work. These approaches are particularly relevant in the era of AI-driven drug discovery, where predictive algorithms are increasingly used to accelerate the identification of promising candidates.

From a commercial perspective, N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide is often discussed in the context of patent landscapes and intellectual property. Companies and academic institutions are actively filing patents to protect novel derivatives and applications of this compound, reflecting its perceived value in the pharmaceutical market. This has led to a surge in searches for CAS 1355465-97-2 suppliers and custom synthesis services, as stakeholders seek reliable sources for research and development purposes.

In conclusion, N-(1-cyanocyclohexyl)-2-({5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)propanamide (CAS 1355465-97-2) stands as a compelling example of modern medicinal chemistry's ingenuity. Its structural complexity, coupled with its potential therapeutic applications, makes it a subject of ongoing research and commercial interest. As the scientific community continues to unravel its properties and applications, this compound is likely to remain a key player in the quest for innovative drug candidates.